Cas no 2246826-36-6 (1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• CAS No: 2246826-36-6
• MF: C₁₉H₂₁BCl₂O₃
• MW: 379.085243940353
• MDL: MFCD24039902
• CID: 4641542
• PubChem ID: 138991706
• Update Time: 2025-10-28

1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• 2-(2-((3,4-Dichlorobenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{2-[(3,4-dichlorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AS-73941
• 2-{2-[(3,4-DICHLOROPHENYL)METHOXY]PHENYL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2246826-36-6
• 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• D94002
• AKOS037647512

• MDL： MFCD24039902
• Inchi： 1S/C19H21BCl2O3/c1-18(2)19(3,4)25-20(24-18)14-7-5-6-8-17(14)23-12-13-9-10-15(21)16(22)11-13/h5-11H,12H2,1-4H3
• InChI Key： MUURMYJOOXAZCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)COC1=CC=CC=C1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

• Exact Mass: 378.0960801 g/mol
• Monoisotopic Mass: 378.0960801 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Molecular Weight: 379.1

Additional information on 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 2246826-36-6)

1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 2246826-36-6) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the class of dioxaborolanes and is characterized by its unique structural features and potential applications in drug discovery and development.

The molecular structure of 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- consists of a dioxaborolane ring with a substituted phenyl group and tetramethyl groups. The presence of the dioxaborolane moiety imparts specific chemical properties that make this compound a valuable intermediate in various synthetic pathways. The substitution pattern on the phenyl ring further enhances its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of dioxaborolanes in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with a dioxaborolane core exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The unique electronic and steric properties of the dioxaborolane ring contribute to its ability to form stable complexes with metal ions and other biomolecules, making it an attractive scaffold for the design of novel therapeutic agents.

In the context of drug discovery, 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- has shown promise as a lead compound for the development of targeted therapies. Its ability to selectively bind to specific protein targets can be exploited to design drugs with enhanced efficacy and reduced side effects. Moreover, the compound's stability under physiological conditions and its favorable pharmacokinetic properties make it a suitable candidate for further optimization and clinical evaluation.

The synthesis of 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- typically involves multi-step procedures that require precise control over reaction conditions. Advanced synthetic methods such as Suzuki coupling reactions are often employed to introduce the desired functional groups onto the dioxaborolane core. These methods have been optimized to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards.

In addition to its potential in medicinal chemistry, 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- has found applications in materials science. Its unique electronic properties make it a promising candidate for the development of functional materials with tunable optical and electronic characteristics. Research in this area is still in its early stages but holds significant promise for future technological advancements.

The environmental impact of compounds like 1,3,2-Dioxaborolane is also an important consideration. Studies have shown that proper handling and disposal methods can minimize any potential environmental risks associated with these compounds. Regulatory bodies such as the Environmental Protection Agency (EPA) provide guidelines for the safe use and disposal of such chemicals to ensure environmental sustainability.

In conclusion, 1,3,2-Dioxaborolane, specifically 1,3,2-Dioxaborolane, 2-[2-[(3,4-dichlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-, represents a versatile and promising compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses,CAS No. 2246826-36-6 is poised to play a significant role in advancing scientific knowledge and technological innovation.